Cas no 899827-16-8 (3-(4-hydroxy-3-methoxyphenyl)benzonitrile)

• Product Name: 3-(4-hydroxy-3-methoxyphenyl)benzonitrile
• CAS No: 899827-16-8
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD18314982
• CID: 1949538
• PubChem ID: 11535919
• Update Time: 2025-09-19

3-(4-hydroxy-3-methoxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methoxyphenyl)benzonitrile
• MFCD18314982
• 4-(3-CYANOPHENYL)-2-METHOXYPHENOL
• DTXSID30468199
• 899827-16-8
• 4-(3-Cyanophenyl)-2-methoxyphenol, 95%
• AGN-PC-00B3JE

• MDL： MFCD18314982
• Inchi： 1S/C14H11NO2/c1-17-14-8-12(5-6-13(14)16)11-4-2-3-10(7-11)9-15/h2-8,16H,1H3
• InChI Key： OFPANXDKWNGSMM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC=C(C#N)C=1)O

Computed Properties

• Exact Mass: 225.078978594Da
• Monoisotopic Mass: 225.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų